Dimethyl carbonate

Specification

• Description: Dimethyl carbonate appears as a clear, colorless liquid with a pleasant odor. Denser than water and slightly soluble in water. Vapors are heavier than air. Used to make other chemicals and as a special purpose solvent.; Dimethyl carbonate is a carbonate ester that is carbonic acid in which both hydrogens are replaced by methyl groups. A flammable, colourless liquid (m.p. 2-4℃, b.p. 90℃) with a characterstic ester-like odour, it is used as a 'green' methylating agent and as a solvent. It has a role as a solvent and a reagent.; Dimethyl carbonate, also known as DMC or methyl carbonic acid, belongs to the class of organic compounds known as carbonic acid diesters. Carbonic acid diesters are compounds comprising the carbonic acid diester functional group. Dimethyl carbonate exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dimethyl carbonate is primarily located in the cytoplasm.
• CAS No.: 616-38-6
• Molecular Formula: C3H6O3; H3COCOOCH3; C3H6O3
• Molecular Weight: 90.08 g/mol
• IUPAC Name: dimethyl carbonate
• Standard InChI: InChI=1S/C3H6O3/c1-5-3(4)6-2/h1-2H3
• Standard InChI Key: IEJIGPNLZYLLBP-UHFFFAOYSA-N
• SMILES: COC(=O)OC
• Canonical SMILES: COC(=O)OC
• Boiling Point: 90.5 °C; 90 °C
• Colorform: Colorless liquid
• Flash Point: 31 °F (NFPA, 2010); 14 °C (Closed cup); 18 °C (Open cup); 18 °C o.c.
• Melting Point: 3.0 °C; 0.5 °C; 0.5°C; 3 °C